Cas no 146858-36-8 (5-bromo-3-tert-butyl-1H-1,2,4-triazole)
146858-36-8 structure
Product Name:5-bromo-3-tert-butyl-1H-1,2,4-triazole
CAS No:146858-36-8
MF:C6H10BrN3
MW:204.06769990921
MDL:MFCD13188587
CID:1088035
PubChem ID:22074959
Update Time:2025-04-20
5-bromo-3-tert-butyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(tert-butyl)-1H-1,2,4-triazole
- 3-bromo-5-tert-butyl-1H-1,2,4-triazole
- 5-bromo-3-tert-butyl-1H-1,2,4-triazole(SALTDATA: FREE)
- 5-bromo-3-t-butyl-1H-1,2,4-triazole
- 5-BROMO-3-TERT-BUTYL-1H-1,2,4-TRIAZOLE
- Ambcb4035425
- KB-245149
- SureCN2185595
- SCHEMBL2185595
- AKOS022185638
- OSHVHZJPOSOHEI-UHFFFAOYSA-N
- EN300-7272758
- BS-37416
- 146858-36-8
- SCHEMBL16886922
- AT12511
- SY327886
- 3-bromo-5-tert-butyl-4H-1,2,4-triazole
- DB-368509
- DTXSID40622285
- MFCD13188587
- 5-bromo-3-tert-butyl-1H-1,2,4-triazole
-
- MDL： MFCD13188587
- Inchi： 1S/C6H10BrN3/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H,8,9,10)
- InChI Key： OSHVHZJPOSOHEI-UHFFFAOYSA-N
- SMILES： BrC1=NNC(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 203.00581g/mol
- Monoisotopic Mass: 203.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6Ų
5-bromo-3-tert-butyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB265870-250 mg |
5-Bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 250 mg |
€270.60 | 2023-07-20 | ||
| abcr | AB265870-1 g |
5-Bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 1 g |
€473.60 | 2023-07-20 | ||
| abcr | AB265870-5 g |
5-Bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 5 g |
€1,713.50 | 2023-07-20 | ||
| TRC | B124215-50mg |
5-bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B124215-100mg |
5-bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B124215-500mg |
5-bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM275888-1g |
5-Bromo-3-(tert-butyl)-1H-1,2,4-triazole |
146858-36-8 | 95% | 1g |
$348 | 2023-03-05 | |
| Chemenu | CM275888-5g |
5-Bromo-3-(tert-butyl)-1H-1,2,4-triazole |
146858-36-8 | 95% | 5g |
$1012 | 2023-03-05 | |
| eNovation Chemicals LLC | Y1262081-1g |
5-bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 95% | 1g |
$500 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1262081-5g |
5-bromo-3-tert-butyl-1H-1,2,4-triazole |
146858-36-8 | 95% | 5g |
$1995 | 2024-06-06 |
5-bromo-3-tert-butyl-1H-1,2,4-triazole Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
146858-36-8 (5-bromo-3-tert-butyl-1H-1,2,4-triazole) Related Products
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- 1227465-62-4(3-Bromo-5-cyclohexyl-1H-1,2,4-triazole)
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